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Compound of Interest

Compound Name:
PC Azido-PEG3-NHS carbonate

ester

Cat. No.: B13716296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and optimal

storage conditions for PC Azido-PEG3-NHS carbonate ester. Understanding these

parameters is critical for ensuring the reagent's integrity and performance in bioconjugation,

drug delivery, and diagnostic development. This guide consolidates key data, outlines

experimental protocols for stability assessment, and provides visual representations of

degradation pathways and experimental workflows.

Core Concepts: Chemical Stability and Storage
PC Azido-PEG3-NHS carbonate ester is a trifunctional molecule featuring a photocleavable

(PC) linker, an azide group for "click" chemistry, a polyethylene glycol (PEG) spacer, and an N-

hydroxysuccinimide (NHS) ester for amine conjugation. While the azide group is notably stable

under a wide range of conditions[1][2], the NHS ester is the primary determinant of the

compound's overall stability, being highly susceptible to hydrolysis.

Storage Recommendations
Proper storage is paramount to prevent premature degradation of the NHS ester. The

consensus from manufacturers and scientific literature is to store PC Azido-PEG3-NHS
carbonate ester under the following conditions:
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Parameter Recommended Condition Rationale

Temperature -20°C[3][4][5][6]

Minimizes the rate of

hydrolysis and other potential

degradation reactions.

Atmosphere
Dry, inert atmosphere (e.g.,

under nitrogen or argon)

NHS esters are moisture-

sensitive[7][8]; an inert

atmosphere displaces moisture

and oxygen.

Handling

Store with a desiccant.[7][8]

Equilibrate vial to room

temperature before opening.[7]

[8][9][10]

Prevents condensation of

atmospheric moisture onto the

cold reagent upon opening.

Stability Profile: The Critical Role of the NHS Ester
The stability of the NHS ester is intrinsically linked to its susceptibility to hydrolysis, a reaction

that cleaves the ester bond and renders the molecule incapable of reacting with primary

amines. This process is significantly influenced by pH and the presence of aqueous media.

Hydrolysis of the NHS Ester:

The primary degradation pathway for PC Azido-PEG3-NHS carbonate ester is the hydrolysis

of the NHS ester group. This reaction is base-catalyzed and its rate increases significantly with

rising pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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